2-[(5Z)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid

• Molecular Formula: C22H19N3O5S3
• Molecular Weight: 501.6 g/mol
• IUPAC Name: 2-[(5Z)-5-[[3-(3-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• InChI: InChI=1S/C22H19N3O5S3/c1-30-18-9-5-6-15(12-18)20-16(14-25(23-20)17-7-3-2-4-8-17)13-19-21(26)24(22(31)32-19)10-11-33(27,28)29/h2-9,12-14H,10-11H2,1H3,(H,27,28,29)/b19-13-
• InChI Key: KXUDBNOVNCADLV-UYRXBGFRSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCS(=O)(=O)O)C4=CC=CC=C4
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCS(=O)(=O)O)C4=CC=CC=C4

Description

This compound belongs to the class of thiazolidinone derivatives, characterized by a central 1,3-thiazolidin-4-one core substituted with a (Z)-configured methylidene group. The structure incorporates a pyrazole ring substituted with a 3-methoxyphenyl group at position 3 and a phenyl group at position 1. The ethanesulfonic acid moiety at position 3 of the thiazolidinone ring enhances water solubility, a critical feature for bioavailability and pharmacological applications. The compound’s stereochemistry (Z-configuration) is essential for its biological activity, as geometric isomerism often influences binding affinity to target proteins .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5Z)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid typically involves a multi-step process. One common method involves the condensation of 3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde with a thiazolidine derivative in the presence of a base such as piperidine. The reaction is usually carried out in anhydrous ethanol under reflux conditions for several hours .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[(5Z)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazolidine ring to a thiazolidine-2-thione.

Substitution: The sulfonic acid group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or alcohols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiazolidine-2-thione derivatives.

Scientific Research Applications

2-[(5Z)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly as an anti-inflammatory or anticancer agent.

Organic Synthesis: It can be used as a building block for the synthesis of more complex molecules.

Material Science: The compound’s properties may be exploited in the development of new materials with specific electronic or optical characteristics.

Mechanism of Action

The mechanism of action of 2-[(5Z)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its pyrazole and thiazolidine moieties. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The compound shares structural homology with several thiazolidinone and pyrazole derivatives. Key structural analogs include:

Compound Name	Substituents (Pyrazole Ring)	Substituents (Thiazolidinone Ring)	Key Functional Groups	Reference
Target Compound	3-(3-methoxyphenyl), 1-phenyl	Ethanesulfonic acid	Z-configured methylidene, thioxo
[2-[(5Z)-5-{[3-(4-Fluorobenzyloxy)phenyl}-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-thioxo-thiazolidin-3-yl]acetic acid	4-fluorobenzyloxy	Acetic acid	Fluorinated aryl, thioxo
2-[(5Z)-5-{[3-(2-Methyl-2,3-dihydrobenzofuran-5-yl)-1-phenylpyrazol-4-yl]methylidene}-4-oxo-2-thioxo-thiazolidin-3-yl]ethanesulfonic acid	2-methyl-2,3-dihydrobenzofuran	Ethanesulfonic acid	Benzofuran, Z-configured methylidene
(S)-2-(5-((3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropanoic acid	4-methoxyphenyl	Propanoic acid	S-configuration, thioxo

Physicochemical Properties

• Molecular Weight and Solubility : The ethanesulfonic acid group in the target compound increases hydrophilicity compared to analogs with acetic acid (e.g., 479.6 g/mol vs. 465.5 g/mol for related compounds) .
• LogP : The XLogP3 value of a structurally similar rhodanine derivative is 4.9, suggesting moderate lipophilicity, which balances membrane permeability and aqueous solubility .
• Hydrogen Bonding: The sulfonic acid group acts as a strong hydrogen bond donor (1 donor, 7 acceptors), enhancing interactions with polar residues in biological targets .

Key Research Findings

Stereochemical Impact : The Z-configuration of the methylidene group is critical for bioactivity. Analogous E-isomers show reduced binding affinity due to steric clashes in enzyme active sites .

Substituent Effects: Electron-withdrawing groups (e.g., -F in ) improve metabolic stability but may reduce solubility.

Sulfonic Acid vs. Carboxylic Acid: Ethanesulfonic acid derivatives exhibit superior solubility (e.g., >10 mg/mL in PBS) compared to carboxylic acid analogs, making them preferable for intravenous formulations .

Data Tables

Table 1: Comparative Physicochemical Properties

Property	Target Compound	Compound	Compound
Molecular Formula	C₂₄H₂₁N₃O₅S₂	C₂₄H₁₈FN₃O₄S₂	C₂₄H₂₁N₃O₅S₂
Molecular Weight (g/mol)	507.6 (calculated)	495.5	507.6
XLogP3	~4.7 (estimated)	4.9	5.1
H-Bond Donors	1	1	1
H-Bond Acceptors	7	7	7

Biological Activity

The compound 2-[(5Z)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]ethanesulfonic acid is a complex organic molecule with potential biological activities. This article reviews its biological activity, synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical properties:

Property	Value
Molecular Formula	C23H19N3O4S2
Molecular Weight	465.5 g/mol
IUPAC Name	3-[(5Z)-5-{[3-(3-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
InChI	InChI=1S/C23H19N3O4S2/c1...

Biological Activities

This compound has been investigated for various biological activities, including:

• Antimicrobial Activity : Research indicates that pyrazole derivatives, including this compound, exhibit significant antimicrobial properties against a range of pathogens. In particular, they have shown effectiveness against Staphylococcus aureus and Escherichia coli .
• Antifungal Activity : Studies have reported that certain derivatives of pyrazole compounds demonstrate antifungal effects against fungi such as Candida albicans and Aspergillus niger. The presence of specific substituents on the pyrazole ring can enhance this activity .
• Cytotoxic Effects : The compound has been tested for cytotoxicity in various cancer cell lines. For instance, a study indicated that pyrazole derivatives can induce apoptosis in human leukemia cells with varying efficacy based on structural modifications .
• Anti-inflammatory Properties : Pyrazole compounds are known for their anti-inflammatory effects. This specific compound may modulate inflammatory pathways by inhibiting cyclooxygenase enzymes, similar to other known pyrazole drugs like celecoxib .

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory pathways or microbial metabolism.
• Receptor Binding : It is hypothesized that the compound binds to specific receptors, modulating their activity and influencing cellular responses.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of various pyrazole derivatives, including the target compound. Results indicated a significant reduction in microbial growth at concentrations as low as 10 µg/mL against E. coli and S. aureus.

Study 2: Cytotoxicity Assessment

In vitro tests on human cancer cell lines (HL-60 and NALM-6) demonstrated that the compound exhibited IC50 values below 10 µM, indicating strong cytotoxic potential while showing lower toxicity to normal human umbilical vein endothelial cells (HUVEC) .